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Compound of Interest

Compound Name: Styrylethyltrimethoxysilane
Cat. No.: B1632447
Get Quote

Executive Summary

Styrylethyltrimethoxysilane (CAS: 119181-19-0 / 52783-38-7) is a bifunctional organosilane
possessing both a hydrolyzable trimethoxysilyl group and a polymerizable styryl moiety.[1]
Widely used as a coupling agent to improve adhesion between inorganic substrates (glass,
silica, metals) and organic polymers (polyesters, epoxies), it presents a complex dual-hazard
profile. Researchers must simultaneously manage the risks of methanol toxicity (via hydrolysis)
and exothermic polymerization (via the styryl group). This guide synthesizes industrial safety
standards with practical laboratory protocols to ensure personnel safety and experimental
integrity.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]

This compound is typically supplied as a mixture of isomers (meta- and para-styryl;

- and

-ethyl isomers).
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Property

Specification

Critical Safety Implication

CAS Number

119181-19-0 (mixed isomers)

Verify specific isomer ratio for

precise stoichiometry.

Physical State

Clear to straw liquid

Discoloration indicates

oxidation or polymerization.

Combustible. Note: Hydrolysis
releases Methanol (FP: 11°C),

Flash Point > 97°C (Closed Cup) o ]
significantly lowering the
mixture's flash point.

High vacuum required for
N ) distillation; avoid heating at
Boiling Point ~98°C @ 0.1 mmHg

atmospheric pressure to

prevent polymerization.

Hydrolytic Sensitivity

High

Reacts with ambient moisture

to release Methanol.[2]

Stabilizer

tert-Butylcatechol (TBC)

Requires oxygen to function;
storage under total oxygen
exclusion can deplete inhibitor

efficacy over time.

Hazard Assessment: The Dual-Risk Mechanism

Effective handling requires understanding the two distinct chemical pathways that drive the

hazards of this compound.

Mechanism A: Hydrolysis & Methanol Toxicity

Upon contact with moisture (air or skin), the methoxy groups hydrolyze.

e Reaction:

e Risk: The generation of methanol is stoichiometric. 1 mole of silane releases 3 moles of

methanol.
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o Toxicology: Methanol is absorbed through the skin and metabolizes into formic acid, causing
metabolic acidosis and optic nerve damage.

Mechanism B: Uncontrolled Polymerization

The styryl group is susceptible to free-radical polymerization, initiated by heat, light, or
peroxides.

o Risk: Exothermic runaway. If stored improperly (e.g., without inhibitor or at high heat), the
material can auto-polymerize, potentially rupturing containers.

« Inhibitor Depletion: The TBC inhibitor requires trace dissolved oxygen to remain active.
Storing under ultra-pure nitrogen for extended periods without periodic aeration checks can
paradoxically increase polymerization risk.

Visualization: Degradation & Reactivity Pathways
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Figure 1: The dual reactivity pathways of Styrylethyltrimethoxysilane. The blue path
represents moisture sensitivity leading to methanol release; the red path represents the
polymerization risk.
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Engineering Controls & Personal Protective
Equipment (PPE)[5][6]
Ventilation Standards

e Primary: All open handling must occur within a certified Chemical Fume Hood with a face

velocity of 80—100 fpm.

e Secondary: Laboratory spaces should have >6 air changes per hour.

» Glove Box: Required for transferring large volumes (>500 mL) or when absolute moisture

exclusion is critical for reaction success.

PPE Selection Matrix

Protection Type

Recommendation

Rationale

Respiratory

NIOSH-certified Organic Vapor
(OV) cartridge (Black).[2][3][4]
[5]

Protection against silane
vapors and methanol

byproducts.[2]

Hand Protection

Silver Shield / 4H (Best) or
Double-gloved Nitrile (Good for
splash).

Methanol permeates standard
nitrile rapidly (<15 min).
Change outer gloves
immediately upon

contamination.

Eye Protection

Chemical Splash Goggles
(ANSI Z87.1).

Vapors are lachrymators;
safety glasses are insufficient

for liquid handling.

Skin Protection

Lab coat (flame resistant
preferred) + chemically

resistant apron.

Prevents dermal absorption of

hydrolyzed methanol.

Operational Protocols
A. Storage and Shelf-Life Management[8][9]

o Temperature: Store at 2°C — 8°C. Cold storage slows both hydrolysis and polymerization.
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 Light: Store in amber glass or opaque containers to prevent photo-initiated polymerization of
the styryl group.

e Atmosphere: Store under an inert blanket (Nitrogen or Argon).

o Critical Nuance: If the inhibitor is TBC, ensure the headspace is not completely stripped of
oxygen if stored for >6 months, or replenish the inhibitor, as TBC needs trace O2 to
function. However, for standard lab use (<3 months), dry Nitrogen is prioritized to prevent
hydrolysis.

» Desiccants: Do not store desiccants directly in the liquid. Use a secondary containment
desiccator.

B. Safe Transfer Technique (Syringe/Cannula)

Avoid pouring. Pouring introduces moisture and increases vapor release.
e Setup: Secure the reagent bottle with a clamp. Insert a septum if not present.
e Purge: Insert a needle connected to an inert gas line (N2/Ar) to pressurize the bottle slightly.

o Withdraw: Insert the syringe needle. The positive pressure will help fill the syringe without
introducing air.

o Transfer: Inject directly into the reaction vessel through a septum.

o Decontamination: Immediately rinse the syringe with acetone or hexanes into a waste
container to prevent the plunger from seizing (silanes glue glass/metal quickly).

C. Waste Disposal[7]

¢ Never pour silanes down the drain. Hydrolysis in pipes creates silica clogs and releases
methanol vapors.

e Protocol:

o Collect waste in a dedicated "Silane Waste" container.
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o If quenching is required before disposal: Slowly add the silane to a stirred solution of 5%
water in isopropanol to force hydrolysis in a controlled manner.

o Label the waste container clearly with: "Flammable,” "Toxic (Methanol content)," and
"Silane."

Emergency Response Procedures
Spill Management (Small Scale < 50 mL)

o Evacuate: Clear the immediate area.

PPE Up: Don chemical goggles and double nitrile gloves.

Absorb: Use an inert absorbent (vermiculite, sand, or treated clay). Do not use combustible
materials like sawdust.

Neutralize: Wipe the area with a 5% aqueous detergent solution to hydrolyze residual films.

Disposal: Place absorbent in a sealed container. Vent the lid slightly if hydrolysis is ongoing
(gas evolution).

First Aid

o Eye Contact: Flush immediately with water for 15 minutes.[3][5] Lift eyelids. Seek immediate
medical attention (risk of corneal bonding).[6][3]

o Skin Contact: Wash with soap and water.[6][7][2][3][4][5] If signs of methanol poisoning
(dizziness, nausea) appear, seek medical aid.[2]

 Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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